Cas no 2034278-05-0 (3-chloro-4-({1-[(3-methylphenyl)methanesulfonyl]piperidin-3-yl}oxy)pyridine)

• Product name: 3-chloro-4-({1-[(3-methylphenyl)methanesulfonyl]piperidin-3-yl}oxy)pyridine
• CAS No: 2034278-05-0
• MF: C₁₈H₂₁ClN₂O₃S
• MW: 380.888942480087
• CID: 5332804

3-chloro-4-({1-[(3-methylphenyl)methanesulfonyl]piperidin-3-yl}oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-((1-((3-methylbenzyl)sulfonyl)piperidin-3-yl)oxy)pyridine
• 3-chloro-4-[1-[(3-methylphenyl)methylsulfonyl]piperidin-3-yl]oxypyridine
• 3-chloro-4-({1-[(3-methylphenyl)methanesulfonyl]piperidin-3-yl}oxy)pyridine

• Inchi： 1S/C18H21ClN2O3S/c1-14-4-2-5-15(10-14)13-25(22,23)21-9-3-6-16(12-21)24-18-7-8-20-11-17(18)19/h2,4-5,7-8,10-11,16H,3,6,9,12-13H2,1H3
• InChI Key： TWLKNMHBHLHFOU-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CCCN(C1)S(CC1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 525
• Topological Polar Surface Area: 67.9
• XLogP3: 3.2

Additional information on 3-chloro-4-({1-[(3-methylphenyl)methanesulfonyl]piperidin-3-yl}oxy)pyridine

3-Chloro-4-({1-[(3-Methylphenyl)methanesulfonyl]piperidin-3-yl}oxy)pyridine: A Comprehensive Overview

3-Chloro-4-({1-[(3-methylphenyl)methanesulfonyl]piperidin-3-yl}oxy)pyridine, with the CAS number 2034278-05-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a chloro substituent, and a complex piperidine moiety functionalized with a methanesulfonyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 3-chloro-4-({1-[(3-methylphenyl)methanesulfonyl]piperidin-3-yl}oxy)pyridine involves several key steps, including the formation of the piperidine scaffold, the introduction of the methanesulfonyl group, and the final coupling with the pyridine ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for further research and development.

In terms of its biological activity, 3-chloro-4-({1-[(3-methylphenyl)methanesulfonyl]piperidin-3-yl}oxy)pyridine has shown promising results in various preclinical studies. Research has demonstrated its potential as a selective inhibitor of specific enzymes and receptors, which are implicated in several disease pathways. For instance, studies have indicated that this compound can effectively modulate the activity of certain kinases, making it a potential candidate for the treatment of cancers and inflammatory disorders.

One of the key areas of focus in recent research has been the evaluation of 3-chloro-4-({1-[(3-methylphenyl)methanesulfonyl]piperidin-3-yl}oxy)pyridine as an anti-inflammatory agent. In vitro and in vivo experiments have shown that it can significantly reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a valuable lead compound for developing new therapies for conditions such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 3-chloro-4-({1-[(3-methylphenyl)methanesulfonyl]piperidin-3-yl}oxy)pyridine has also been investigated for its potential neuroprotective effects. Preclinical studies have suggested that it can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings have sparked interest in exploring its use as a neuroprotective agent in clinical settings.

The pharmacokinetic profile of 3-chloro-4-({1-[(3-methylphenyl)methanesulfonyl]piperidin-3-yl}oxy)pyridine has been another area of intensive research. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy. Its oral bioavailability is relatively high, and it demonstrates good plasma stability, making it suitable for oral administration in clinical trials.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 3-chloro-4-{1-((3-methylphenyl)methanesulfonyl)piperidin-3-yloxy)pyridine}. Early-phase trials have reported promising results, with patients showing significant improvements in disease symptoms without major adverse effects. These findings have paved the way for larger-scale Phase II and III trials to confirm its clinical benefits.

In addition to its therapeutic applications, 3-chloro-{1-((3-methylphenyl)methanesulfonyl)piperidin-3-yloxy)pyridine} has also been studied for its potential use as a research tool. Its ability to selectively target specific molecular pathways makes it an invaluable probe for investigating disease mechanisms and validating new drug targets. Researchers are using this compound to gain deeper insights into the pathophysiology of various diseases and to identify novel therapeutic strategies.

The future prospects for 3-chloro-{1-((3-methylphenyl)methanesulfonyl)piperidin-yloxy}){pyridine} are promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its pharmacokinetic properties and increase its therapeutic index.

In conclusion, 3-chloro-{1-(((((((((((((((((()methanesulfonyl)piperidin-)yloxy})pyridine}, with CAS number 2034278-05-, is a multifaceted compound with significant potential in both therapeutic applications and research. Its unique structural features and biological activities make it an exciting candidate for further development in the pharmaceutical industry.